N-Methylformamide

• CAS No.: 123-39-7
• Product Name: N-Methylformamide
• Molecular Formula: C2H5NO
• Molecular Weight: 59.07 g/mol
• IUPAC Name: N-methylformamide
• Standard InChI: InChI=1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4)
• Standard InChIKey: ATHHXGZTWNVVOU-UHFFFAOYSA-N
• SMILES: CNC=O
• Canonical SMILES: CNC=O
• Boiling Point: 356 to 365 °F at 760 mm Hg (NTP, 1992); 180-185 °C; 182.5 °C
• Density: 1.011 at 66 °F (NTP, 1992); 0.9961 g/cu cm @ 25 °C; Density (at 20 °C): 1.003 g/cm³
• Flash Point: 208 °F (NTP, 1992); 98 °C; 98 °C c.c.
• Melting Point: -40 °F (NTP, 1992); -5.4 °C; -3.8°C; -3 °C
• Physical Description: N-methylformamide is a clear colorless liquid with a slight amine odor. (NTP, 1992); Liquid; COLOURLESS VISCOUS LIQUID.
• Description: N-Methylformamide is a water-soluble organic solvent. As an adjuvant antineoplastic agent, N-methylformamide depletes cellular glutathione, a key molecule involved in the antioxidation of reactive oxygen species (ROS) and other free radicals, thereby enhancing ionizing radiation-induced DNA cross-linking in and terminal differentiation of tumor cells. (NCI04); N-methylformamide is a clear colorless liquid with a slight amine odor. (NTP, 1992); N-Methylformamide, also known as HCONHCH3 or NMF, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). N-Methylformamide exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Methylformamide has been primarily detected in saliva. N-Methylformamide can be biosynthesized from formamide.
• Shelf Life: Solution: A 25% aqueous solution is stable at room temperature for at least one week (NMR).
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); Very soluble in acetone, ethanol.; Miscible in water; 1000 mg/mL at 25 °C; Solubility in water: good; Water miscible; Ethanol miscible; Ether immiscible
• Synonyms: Methylformamide; Monomethylformamide; N-Methylformimidic Acid; N-Monomethylformamide; NSC 3051
• Vapor Density: Relative vapor density (air = 1): 2.04
• Vapor Pressure: 0.2 mm Hg at 77 °F (NTP, 1992); 0.253 mm Hg @ 25 °C
• PubChem Compound: 31254
• Last Modified: Nov 11 2021